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Compound of Interest

3-(3-Fluorophenyl)-3'-
Compound Name:
methylpropiophenone

cat. No.: B1327599

An In-depth Technical Guide to 3'-
Methylpropiophenone
Disclaimer: Direct information for 3-(3-Fluorophenyl)-3'-methylpropiophenone is limited. This

guide focuses on the closely related and well-documented compound, 3'-Methylpropiophenone.

This technical guide provides a comprehensive overview of 3'-Methylpropiophenone, a key
intermediate in the synthesis of various organic compounds. The following sections detail its
chemical identifiers, physicochemical properties, and established experimental protocols for its
synthesis, targeting researchers, scientists, and professionals in drug development.

Chemical Identifiers and Properties

Accurate identification and understanding of the physical and chemical properties of a
compound are fundamental for its application in research and development. The following
tables summarize the key identifiers and computed properties of 3'-Methylpropiophenone.

Table 1: Identifiers for 3'-Methylpropiophenone
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Identifier Value

CAS Number 51772-30-6[1][2][3]

IUPAC Name 1-(3-methylphenyl)propan-1-one[1]
Molecular Formula C10H120[1][2][3]

Molecular Weight 148.20 g/mol [1]

InChl Key QHVNQIIBHWOZRJ-UHFFFAOYSA-N[2][3]

1-(m-Tolyl)propan-1-one, m-
Synonyms )
Methylpropiophenone

Table 2: Physicochemical Properties of 3'-Methylpropiophenone

Property Value

XLogP3 2.4[1]

Topological Polar Surface Area 17.1 A?[1]

Exact Mass 148.088815002 Da[1]
Monoisotopic Mass 148.088815002 Da[1]
Boiling Point 513.73 K[4]

Melting Point 291.33 K[4]

Critical Temperature 729.82 K[4]

Critical Pressure 3089.85 kPa[4]

Experimental Protocols: Synthesis of 3'-
Methylpropiophenone

The synthesis of 3'-Methylpropiophenone can be achieved through various methods. A
common and effective approach is the Grignard reaction, which involves the reaction of an
organomagnesium compound with a nitrile.
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Synthesis via Grignard Reaction

This protocol details the synthesis of 3'-Methylpropiophenone from m-bromotoluene and
propionitrile.

Materials:

Magnesium turnings

 lodine

e Anhydrous diethyl ether

e m-Bromotoluene

o Propionitrile

e Diluted sulfuric acid

e Saturated aqueous sodium bicarbonate solution
o Saturated brine

e Sodium sulfate

e n-Hexane

o Ethyl acetate

Procedure:

o Preparation of the Grignard Reagent:

o To a flask containing 1.00 g (41.2 mmol) of magnesium turnings and a few granules of
iodine, add 10 ml of anhydrous diethyl ether.[5]

o While stirring under a nitrogen atmosphere, slowly add a solution of 7.04 g (41.2 mmol) of
m-bromotoluene in 20 ml of anhydrous diethyl ether.[5]
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o The reaction is initiated by gentle heating, and the heating is stopped once spontaneous
reflux begins.[5]

o After the reflux subsides, the mixture is allowed to cool to room temperature.[5]

o Reaction with Propionitrile:

o To the prepared Grignard reagent, a solution of 1.89 g (34.3 mmol) of propionitrile in 20 ml
of anhydrous diethyl ether is added dropwise.[5]

o After the spontaneous reflux ceases, the reaction mixture is cooled to room temperature.

[5]
o Work-up and Purification:

o The reaction mixture is cooled in an ice bath, and water and cooled diluted sulfuric acid
are added sequentially and dropwise.[5]

o The product is extracted with 100 ml of diethyl ether.[5]

o The organic layer is washed with saturated aqueous sodium bicarbonate solution and then
with saturated brine.[5]

o The organic layer is dried over sodium sulfate, and the solvent is removed under reduced
pressure.[5]

o The resulting residue is purified by silica gel column chromatography using a mixture of n-
hexane and ethyl acetate (10:1) as the eluent to yield the final product.[5]

Another patented method describes the synthesis starting from m-methyl benzaldehyde, which
is first reacted with an ethyl Grignard reagent to form 3'-methyl phenylpropyl alcohol. This
intermediate is then catalytically oxidized using oxygen in the presence of a composite catalyst
to produce 3'-methyl propiophenone with a reported high yield of over 90%.[6]

Diagrams and Workflows

Visual representations of experimental workflows are crucial for understanding the sequence of
operations and the relationships between different stages of a process.
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Grignard Reagent Preparation
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Caption: Synthesis workflow for 3'-Methylpropiophenone via Grignard reaction.

Safety and Handling

3'-Methylpropiophenone is associated with certain hazards. It is harmful if swallowed, causes
skin irritation, and causes serious eye irritation.[1] Appropriate personal protective equipment,
including gloves and eye protection, should be worn when handling this chemical. Work should
be conducted in a well-ventilated area to avoid inhalation.[7][8] For detailed safety information,
refer to the Safety Data Sheet (SDS) provided by the supplier.[9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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